Cas no 68527-80-0 (methyl 2-(2-hexenylideneamino)benzoate)

• Product name: methyl 2-(2-hexenylideneamino)benzoate
• CAS No: 68527-80-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 971105
• PubChem ID: 6437564

methyl 2-(2-hexenylideneamino)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-hexenylideneamino)benzoate
• methyl 2-(hex-2-enylideneamino)benzoate
• 2-Hexenylidene methyl anthranilate
• Benzoic acid, 2-(2-hexen-1-ylideneamino)-, methyl ester
• Benzoic acid, 2-(2-hexenylideneamino)-, methyl ester
• methyl 2-[(1E,2E)-hex-2-en-1-ylideneamino]benzoate
• B8N4ZQ87S6
• 68527-80-0
• UNII-B8N4ZQ87S6
• DTXSID6071617
• EINECS 271-285-9
• IGAVEPCBGZDTJY-WDDQBVTESA-N

• Inchi： InChI=1S/C14H17NO2/c1-3-4-5-8-11-15-13-10-7-6-9-12(13)14(16)17-2/h5-11H,3-4H2,1-2H3/b8-5+,15-11?
• InChI Key： IGAVEPCBGZDTJY-WDDQBVTESA-N
• SMILES： CCCC=CC=NC1=CC=CC=C1C(=O)OC

Computed Properties

• Exact Mass: 231.12601
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66